Cas no 39050-13-0 (5-(2-Aminoethyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-Aminoethyl)-1H-imidazol-2-amine
• CAS No: 39050-13-0
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD08668294
• CID: 54953
• PubChem ID: 162358
• Update Time: 2025-05-27

5-(2-Aminoethyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-1H-imidazol-2-amine
• 2-Aminohistamine
• 2-Amino-1H-imidazole-5-ethanamine
• 2-(2-Amino-4-imidazolyl)ethylamine
• 4-(2-aminoethyl)-3H-imidazol-2-amine
• 1H-Imidazole-4-ethanamine,2-amino
• 2-(2-amino-4-imidazolil)etilammina
• EN300-305326
• 5-(2-amino-ethyl)-1h-imidazol-2-ylamine
• 5-[4,5-DIHYDRO-5-OXO-3-[(1-OXOOCTADECYL)AMINO]-1H-PYRAZOL-1-YL]-2-PHENOXY-BENZENESULFONICACID
• CS-0284690
• 1H-Imidazole-4-ethanamine, 2-amino-
• SCHEMBL365305
• 39050-13-0
• AKOS006288279
• DTXSID90192302

• MDL： MFCD08668294
• Inchi： 1S/C5H10N4/c6-2-1-4-3-8-5(7)9-4/h3H,1-2,6H2,(H3,7,8,9)
• InChI Key： PDWGQCUSLDPUFM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1CCN

Computed Properties

• Exact Mass: 126.09100
• Monoisotopic Mass: 126.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.264
• Boiling Point: 376.9 °C at 760 mmHg
• Flash Point: 209.7 °C
• Refractive Index: 1.644
• PSA: 80.72000
• LogP: 0.77460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines